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Compound of Interest

Compound Name: Alloc-Gly-OH.DCHA

Cat. No.: B3395774 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N-allyloxycarbonyl-glycine

dicyclohexylammonium salt (Alloc-Gly-OH·DCHA), a key building block in modern peptide

synthesis. This document details its chemical and physical properties, synthesis, and

applications, with a focus on its role in orthogonal protection strategies.

Core Concepts and Properties
N-allyloxycarbonyl-glycine dicyclohexylammonium salt is the dicyclohexylammonium salt of N-

allyloxycarbonyl-glycine (Alloc-Gly-OH). The allyloxycarbonyl (Alloc) group serves as a

protecting group for the amino functionality of glycine. This protection is crucial in peptide

synthesis to prevent unwanted side reactions during the stepwise assembly of amino acid

residues. The formation of the dicyclohexylammonium (DCHA) salt improves the handling

characteristics of the parent amino acid derivative, often rendering it a stable, crystalline solid

with enhanced solubility in organic solvents.[1]

Physicochemical Properties
Quantitative data for N-allyloxycarbonyl-glycine dicyclohexylammonium salt is summarized

below. It is important to note that specific experimental values for melting point and solubility
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are not consistently reported in publicly available literature. Data for analogous compounds are

provided for reference.

Property Value Source

CAS Number 110637-40-6 [2]

Molecular Formula C₁₈H₃₂N₂O₄ [3]

Molecular Weight 340.46 g/mol [3]

Appearance White powder/solid [4]

Melting Point

123 - 124 °C (for 2-Allyl-N-

Boc-L-glycine

dicyclohexylamine salt)

[4]

Solubility

The dicyclohexylammonium

salt form generally improves

solubility in organic solvents.[1]

Specific quantitative data is not

readily available.

Storage Temperature 2-8 °C [5]

Chemical Structure
Caption: Ionic association of N-allyloxycarbonyl-glycine and Dicyclohexylamine.

Synthesis and Purification
The synthesis of N-allyloxycarbonyl-glycine dicyclohexylammonium salt involves two key steps:

the protection of the glycine amino group with the allyloxycarbonyl (Alloc) group, followed by

the formation of the dicyclohexylammonium salt.

Experimental Protocol: Synthesis of N-allyloxycarbonyl-
glycine (Alloc-Gly-OH)
This protocol is adapted from general procedures for the N-protection of amino acids.
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Materials:

Glycine

Allyl chloroformate

Sodium bicarbonate (NaHCO₃) or Sodium hydroxide (NaOH)

Dioxane or Tetrahydrofuran (THF)

Water

Ethyl acetate

1 M Hydrochloric acid (HCl)

Brine

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Dissolution: Dissolve glycine (1.0 eq) in a solution of sodium bicarbonate (2.5 eq) in water.

Alternatively, a mixture of dioxane and water can be used.

Cooling: Cool the solution to 0 °C in an ice bath.

Addition of Protecting Agent: Slowly add allyl chloroformate (1.1 eq) to the cooled solution

while stirring vigorously. Maintain the temperature at 0 °C during the addition.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or

until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

Work-up:

Wash the reaction mixture with ethyl acetate to remove any unreacted allyl chloroformate.

Acidify the aqueous layer to pH 2-3 with 1 M HCl.
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Extract the product into ethyl acetate (3x).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Isolation: Remove the solvent under reduced pressure to yield N-allyloxycarbonyl-glycine,

which may be a solid or an oil.

Experimental Protocol: Formation of the
Dicyclohexylammonium Salt
This protocol is based on general procedures for the formation of DCHA salts of N-protected

amino acids.

Materials:

N-allyloxycarbonyl-glycine (crude or purified)

Dicyclohexylamine (DCHA)

Ethyl acetate or Diethyl ether

Hexane

Procedure:

Dissolution: Dissolve the crude or purified N-allyloxycarbonyl-glycine (1.0 eq) in a suitable

organic solvent such as ethyl acetate or diethyl ether.

Addition of DCHA: Slowly add dicyclohexylamine (1.0 eq) to the solution while stirring.

Precipitation: The dicyclohexylammonium salt will typically precipitate out of the solution. The

precipitation can be enhanced by the addition of a less polar solvent like hexane and by

cooling the mixture.

Isolation: Collect the precipitated solid by vacuum filtration.

Washing: Wash the solid with cold diethyl ether or hexane to remove any unreacted starting

materials.
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Drying: Dry the resulting white powder under vacuum to yield N-allyloxycarbonyl-glycine

dicyclohexylammonium salt.

Role in Peptide Synthesis: Orthogonal Protection
Strategy
The primary application of Alloc-Gly-OH·DCHA is in solid-phase peptide synthesis (SPPS),

where the Alloc group serves as a key element in an orthogonal protection strategy.

Orthogonality in this context means that different protecting groups can be selectively removed

under distinct reaction conditions without affecting other protecting groups on the peptide chain.

[6][7]

The Alloc group is stable to the acidic conditions used to cleave tert-butyloxycarbonyl (Boc)

groups and the basic conditions used to cleave 9-fluorenylmethoxycarbonyl (Fmoc) groups.[8]

This unique stability allows for a "three-dimensional" protection strategy, enabling the synthesis

of complex peptides, such as branched or cyclic peptides.

Logical Relationship of Orthogonal Protecting Groups
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Orthogonal Protection Strategy in Peptide Synthesis
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Caption: Orthogonality of Fmoc, Boc, and Alloc protecting groups.
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Experimental Protocol: Cleavage of the Alloc Group
The Alloc group is typically removed using a palladium(0)-catalyzed reaction in the presence of

a scavenger.[9]

Materials:

Alloc-protected peptide on resin

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

Phenylsilane (PhSiH₃) or other suitable scavenger

Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

Procedure:

Resin Swelling: Swell the Alloc-protected peptide-resin in an appropriate solvent like DCM or

DMF.

Reagent Preparation: In a separate flask, prepare a solution of

tetrakis(triphenylphosphine)palladium(0) (0.1-0.2 eq) and phenylsilane (10-20 eq) in the

reaction solvent.

Deprotection Reaction: Add the palladium catalyst solution to the swollen resin. Agitate the

mixture at room temperature for 30-60 minutes. The reaction is often repeated to ensure

complete removal.

Washing: After the reaction, thoroughly wash the resin with the reaction solvent, followed by

other washes (e.g., DCM, DMF, isopropanol) to remove the catalyst and byproducts.

Safety and Handling
Hazard Identification: Based on safety data for similar compounds, N-allyloxycarbonyl-glycine

dicyclohexylammonium salt should be handled with care. It may cause skin and eye irritation.

[4] Inhalation of dust should be avoided.

Personal Protective Equipment (PPE):
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Wear appropriate safety glasses, gloves, and a lab coat when handling this compound.

Use in a well-ventilated area or under a fume hood.

Storage:

Store in a tightly sealed container in a cool, dry place. Recommended storage is at 2-8 °C.[5]

Disposal:

Dispose of in accordance with local, state, and federal regulations.

Experimental Workflow Diagram
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Experimental Workflow for Synthesis and Use of Alloc-Gly-OH·DCHA

Synthesis of Alloc-Gly-OH·DCHA

Application in SPPS
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N-protection with Allyl Chloroformate

N-allyloxycarbonyl-glycine

Salt formation with Dicyclohexylamine

Alloc-Gly-OH·DCHA
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Selective Alloc Group Cleavage (Pd(0))

Side-Chain Modification

Final Peptide Cleavage from Resin

Peptide

Purified Peptide
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Caption: Workflow from synthesis to application in peptide chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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